Cas no 58955-84-3 (4-phenyl-6H-1,3,5-oxathiazine)

• Product Name: 4-phenyl-6H-1,3,5-oxathiazine
• CAS No: 58955-84-3
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 1613139
• PubChem ID: 204089
• Update Time: 2025-04-21

4-phenyl-6H-1,3,5-oxathiazine Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-6H-1,3,5-oxathiazine
• Z1255395653
• DTXSID20207695
• 4-phenyl-2,6-dihydro-1,3,5-oxathiazine
• AKOS033978986
• 58955-84-3
• 6H-1,3,5-Oxathiazine, 4-phenyl-
• DIRI 2434
• EN300-315763
• SCHEMBL11741254

• Inchi： 1S/C9H9NOS/c1-2-4-8(5-3-1)9-10-6-11-7-12-9/h1-5H,6-7H2
• InChI Key： MRTPGSSIOAIVED-UHFFFAOYSA-N
• SMILES： S1COCN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 179.04057
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 21.59